Amitrol
Amitrol
Amitrole appears as odorless white crystals or white powder. Bitter taste. Melting point 147-159 °C. Sublimes undecomposed at reduced pressure. Used as a post-emergence herbicide.
Amitrole is a member of the class of triazoles that is 1H-1,2,4-triazole substituted by an amino group at position 3. Used to control annual grasses and aquatic weeds (but not on food crops because it causes cancer in laboratory animals). Its use within the EU was banned from September 2017 on the grounds of potential groundwater contamination and risks to aquatic life; there have also been concerns about its endocrine-disrupting properties. It has a role as a herbicide, an EC 1.11.1.6 (catalase) inhibitor and a carotenoid biosynthesis inhibitor. It is an aromatic amine and a member of triazoles.
Amitrole is a colorless, odorless crystalline, aromatic amine with a bitter taste. Amitrole is a widely used herbicide for nonfood croplands to control annual and perennial grass type weeds, pondweeds and broad leaf. This substance has a very low acute toxicity in humans and is characterized by skin rash, diarrhea, nausea, vomiting and nose bleeds. Amitrole is reasonably anticipated to be a human carcinogen. (NCI05)
Amitrole can cause cancer according to an independent committee of scientific and health experts.
A non-selective post-emergence, translocated herbicide. According to the Seventh Annual Report on Carcinogens (PB95-109781, 1994) this substance may reasonably be anticipated to be a carcinogen. (From Merck Index, 12th ed) It is an irreversible inhibitor of CATALASE, and thus impairs activity of peroxisomes.
Amitrole is a member of the class of triazoles that is 1H-1,2,4-triazole substituted by an amino group at position 3. Used to control annual grasses and aquatic weeds (but not on food crops because it causes cancer in laboratory animals). Its use within the EU was banned from September 2017 on the grounds of potential groundwater contamination and risks to aquatic life; there have also been concerns about its endocrine-disrupting properties. It has a role as a herbicide, an EC 1.11.1.6 (catalase) inhibitor and a carotenoid biosynthesis inhibitor. It is an aromatic amine and a member of triazoles.
Amitrole is a colorless, odorless crystalline, aromatic amine with a bitter taste. Amitrole is a widely used herbicide for nonfood croplands to control annual and perennial grass type weeds, pondweeds and broad leaf. This substance has a very low acute toxicity in humans and is characterized by skin rash, diarrhea, nausea, vomiting and nose bleeds. Amitrole is reasonably anticipated to be a human carcinogen. (NCI05)
Amitrole can cause cancer according to an independent committee of scientific and health experts.
A non-selective post-emergence, translocated herbicide. According to the Seventh Annual Report on Carcinogens (PB95-109781, 1994) this substance may reasonably be anticipated to be a carcinogen. (From Merck Index, 12th ed) It is an irreversible inhibitor of CATALASE, and thus impairs activity of peroxisomes.
Brand Name:
Vulcanchem
CAS No.:
61-82-5
VCID:
VC21109980
InChI:
InChI=1S/C2H4N4/c3-2-4-1-5-6-2/h1H,(H3,3,4,5,6)
SMILES:
C1=NNC(=N1)N
Molecular Formula:
C2H4N4
Molecular Weight:
84.08 g/mol
Amitrol
CAS No.: 61-82-5
Cat. No.: VC21109980
Molecular Formula: C2H4N4
Molecular Weight: 84.08 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Amitrole appears as odorless white crystals or white powder. Bitter taste. Melting point 147-159 °C. Sublimes undecomposed at reduced pressure. Used as a post-emergence herbicide. Amitrole is a member of the class of triazoles that is 1H-1,2,4-triazole substituted by an amino group at position 3. Used to control annual grasses and aquatic weeds (but not on food crops because it causes cancer in laboratory animals). Its use within the EU was banned from September 2017 on the grounds of potential groundwater contamination and risks to aquatic life; there have also been concerns about its endocrine-disrupting properties. It has a role as a herbicide, an EC 1.11.1.6 (catalase) inhibitor and a carotenoid biosynthesis inhibitor. It is an aromatic amine and a member of triazoles. Amitrole is a colorless, odorless crystalline, aromatic amine with a bitter taste. Amitrole is a widely used herbicide for nonfood croplands to control annual and perennial grass type weeds, pondweeds and broad leaf. This substance has a very low acute toxicity in humans and is characterized by skin rash, diarrhea, nausea, vomiting and nose bleeds. Amitrole is reasonably anticipated to be a human carcinogen. (NCI05) Amitrole can cause cancer according to an independent committee of scientific and health experts. A non-selective post-emergence, translocated herbicide. According to the Seventh Annual Report on Carcinogens (PB95-109781, 1994) this substance may reasonably be anticipated to be a carcinogen. (From Merck Index, 12th ed) It is an irreversible inhibitor of CATALASE, and thus impairs activity of peroxisomes. |
|---|---|
| CAS No. | 61-82-5 |
| Molecular Formula | C2H4N4 |
| Molecular Weight | 84.08 g/mol |
| IUPAC Name | 1H-1,2,4-triazol-5-amine |
| Standard InChI | InChI=1S/C2H4N4/c3-2-4-1-5-6-2/h1H,(H3,3,4,5,6) |
| Standard InChI Key | KLSJWNVTNUYHDU-UHFFFAOYSA-N |
| SMILES | C1=NNC(=N1)N |
| Canonical SMILES | C1=NNC(=N1)N |
| Colorform | Transparent to off white crystalline powder |
| Melting Point | 318 °F (NTP, 1992) 159 °C MP: 150-153 °C. /TECHNICAL GRADE/ MP: 153-159 °C. /TECHNICAL GRADE/ 318 °F |
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